3-Bromo-7-isobutyl-5-methylpyrazolo[1,5-a]pyrimidine

• Molecular Formula: C11H14BrN3
• Molecular Weight: 268.15 g/mol
• IUPAC Name: 3-bromo-5-methyl-7-(2-methylpropyl)pyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C11H14BrN3/c1-7(2)4-9-5-8(3)14-11-10(12)6-13-15(9)11/h5-7H,4H2,1-3H3
• InChI Key: NDXQDTCRBFGGDB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=NN2C(=C1)CC(C)C)Br

Description

3-Bromo-7-isobutyl-5-methylpyrazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C11H14BrN3 and its molecular weight is 268.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 7.5 g (0.026 mol) of 7-isobutyl-5-methylpyrazolo-[1,5-a]pyrimidine in 60 ml chloroform was treated with 4.6 gm (0.026 mol) of N-bromosuccinimide. The mixture was stirred at ambient temperature and then allowed to cool overnight in the refrigerator. The mixture was then poured over ice (100 gm), rendered alkaline with 6N NaOH, and extracted with chloroform. The chloroform solution was separated, dried (Na2SO4), and distilled to yield 5.5 gm, (47%) of a light yellow, viscous oil, b.p. 127°-129° /1.5 mm.